Cas no 2228423-57-0 (2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 2228423-57-0
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6496255
• PubChem ID: 165625605
• Update Time: 2025-05-20

2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid
• EN300-1781109
• 2228423-57-0

• Inchi： 1S/C11H18N2O2/c1-5-7(10(14)15)8-6-12-13-9(8)11(2,3)4/h6-7H,5H2,1-4H3,(H,12,13)(H,14,15)
• InChI Key： YNEHKSRWCRVEAB-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=NNC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Additional information on 2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid

Introduction to 2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 2228423-57-0)

2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid, with the CAS number 2228423-57-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of 2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid makes it a promising candidate for various therapeutic applications.

The chemical structure of 2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid consists of a butanoic acid moiety attached to a 3-tert-butylpyrazole ring. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common scaffold in drug discovery due to its ability to form hydrogen bonds and π-stacking interactions with biological targets.

Recent studies have highlighted the potential of 2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The researchers found that the compound targets multiple signaling pathways involved in cell survival and proliferation, such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic profile of 2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid has also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further optimization may be necessary to improve its solubility and reduce potential side effects. Ongoing research is focused on developing prodrugs and formulations that enhance the delivery and efficacy of this compound.

The safety profile of 2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid is another critical aspect being evaluated. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive clinical trials are needed to confirm its safety and efficacy in humans.

In conclusion, 2-(3-tert-butyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 2228423-57-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future clinical applications.